4-(4-Ethylphenyl)-3-fluorobenzoic acid

• IUPAC Name: 4-(4-ethylphenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-2-10-3-5-11(6-4-10)13-8-7-12(15(17)18)9-14(13)16/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: QXCWPYOMEMTTJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID60681314
• Molecular Weight: 244.26 g/mol
• CAS No.: 1261929-65-0

Description

4-(4-Ethylphenyl)-3-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a 4-ethylphenyl substituent at the para-position of the benzene ring and a fluorine atom at the meta-position relative to the carboxylic acid group. The ethyl group introduces lipophilicity, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-Ethylphenyl)-3-fluorobenzoic acid typically involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-used method for forming carbon-carbon bonds between aryl halides and boronic acids. The process involves the use of palladium catalysts and bases under mild conditions .

Industrial Production Methods: In an industrial setting, the production of 4-(4-Ethylphenyl)-3-fluorobenzoic acid can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 4-(4-Ethylphenyl)-3-fluorobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of 4-(4-Ethylphenyl)-3-fluorobenzoic acid derivatives.

Reduction: Formation of 4-(4-Ethylphenyl)-3-fluorobenzyl alcohol.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-(4-Ethylphenyl)-3-fluorobenzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex molecules through cross-coupling reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 4-(4-Ethylphenyl)-3-fluorobenzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : Electron-withdrawing groups (e.g., Cl in and ) increase the acidity of the carboxylic acid group compared to the electron-donating ethyl group in the target compound.
• Biological Activity : Substituents at the 4-position significantly influence bioactivity. For example, the biphenyloxy group in compound V confers 5-α-reductase inhibition, while acetylphenyl () or tert-BOC-protected derivatives () may serve as prodrugs or intermediates.